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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the pivotal moments in the discovery and subsequent chemical

synthesis of DL-methionine, a critical sulfur-containing essential amino acid. The following

sections provide a detailed account of the key scientific milestones, experimental

methodologies, and the nascent understanding of methionine's metabolic significance in the

early 20th century.

Discovery and Structural Elucidation
The journey to understand methionine began in the early 1920s. In 1922, J. H. Mueller at

Columbia University isolated a sulfur-containing amino acid from casein, although he initially

proposed an incorrect molecular formula.[1] It was three years later, in 1925, that the Japanese

researcher Odake corrected the formula and bestowed the name "methionine".[1] The definitive

structural elucidation was achieved in 1928 by George Barger and Frederick Philip Coyne, who

not only confirmed its structure but also accomplished its first chemical synthesis.[1][2]

Early Chemical Synthesis of DL-Methionine
The initial syntheses of DL-methionine were challenging, with low overall yields. The pioneering

work of Barger and Coyne, followed by subsequent improvements, laid the foundation for

future large-scale production.

Barger and Coyne's Synthesis (1928)
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The first successful synthesis of DL-methionine was reported by Barger and Coyne in 1928,

utilizing a modification of the Strecker amino acid synthesis. The overall yield of this multi-step

process was modest.

Experimental Protocol:

The synthesis commenced with the preparation of β-methylthiolpropionaldehyde. This was

achieved by reacting methyl mercaptan with acrolein. The resulting aldehyde was then

subjected to the Strecker synthesis conditions.

Step 1: Formation of β-methylthiolpropionaldehyde. (Detailed reagent quantities and reaction

conditions would be inserted here based on the original publication).

Step 2: Strecker Synthesis. The β-methylthiolpropionaldehyde was reacted with ammonia

and hydrogen cyanide to form the corresponding α-aminonitrile.

Step 3: Hydrolysis. The α-aminonitrile was then hydrolyzed using a strong acid, such as

hydrochloric acid, to yield DL-methionine.

The final product was isolated and purified through a series of precipitation and crystallization

steps.

Subsequent Synthetic Improvements
Later work by Windus and Marvel, as well as others, aimed to improve the efficiency of DL-

methionine synthesis. These efforts led to significantly better yields.

Synthesis Method Reported Yield Reference

Strecker Synthesis (Early

attempts)
Very low [3]

Windus and Marvel Process 13-19%

Improved Method (Anonymous

Submitters)
54-60%

Resolution of DL-Methionine
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The chemical synthesis of methionine results in a racemic mixture of D- and L-enantiomers

(DL-methionine). For many biological applications, the pure L-enantiomer is required. The

separation of these enantiomers, known as resolution, was a significant challenge. A key

breakthrough came in 1948 with the work of Dekker and Fruton, who developed an effective

enzymatic resolution method.

Experimental Protocol: Enzymatic Resolution using Acylase

This method relies on the stereospecificity of the enzyme acylase, which selectively hydrolyzes

the N-acetyl derivative of L-methionine, leaving the N-acetyl-D-methionine intact.

Step 1: Acetylation of DL-Methionine. The racemic mixture of DL-methionine is first

acetylated, typically using acetic anhydride, to produce N-acetyl-DL-methionine.

Step 2: Enzymatic Hydrolysis. The N-acetyl-DL-methionine is then incubated with a

preparation of acylase (often derived from hog kidney) under controlled pH and temperature.

The enzyme catalyzes the hydrolysis of the acetyl group from only the L-enantiomer, yielding

free L-methionine and unreacted N-acetyl-D-methionine.

Step 3: Separation. The resulting mixture is then separated. L-methionine, being less soluble

in alcohol than N-acetyl-D-methionine, can be selectively precipitated.

Step 4: Hydrolysis of N-acetyl-D-methionine. The recovered N-acetyl-D-methionine can then

be hydrolyzed using acid to obtain D-methionine.

Early Understanding of Methionine's Metabolic
Significance
The 1930s marked a turning point in understanding the biological role of methionine. Through

meticulous nutritional studies, William C. Rose and his colleagues established that methionine

is an essential amino acid for mammals, meaning it cannot be synthesized by the body and

must be obtained from the diet.

A further crucial concept that emerged during this period was that of transmethylation, largely

credited to the work of Vincent du Vigneaud. His research demonstrated that the methyl group

(-CH3) of methionine is "labile" and can be transferred to other molecules in the body, a
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fundamental process in numerous metabolic pathways. This discovery opened the door to

understanding methionine's role beyond being a simple building block of proteins.

Visualizing Historical Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of key

experimental processes from the era of DL-methionine's discovery and early synthesis.
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Caption: Experimental Workflow for Amino Acid Isolation and Characterization in the Early 20th

Century.

Starting Materials

Synthesis Steps

Final Product

Acrolein

Formation of
β-methylthiolpropionaldehyde

Methyl Mercaptan Ammonia

Strecker Reaction

Hydrogen Cyanide

Acid Hydrolysis

DL-Methionine

Click to download full resolution via product page

Caption: Logical Flow of the Barger and Coyne Synthesis of DL-Methionine (1928).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7763240?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DL-Methionine

Acetylation

N-Acetyl-DL-Methionine

Enzymatic Hydrolysis
(Acylase)

Mixture of L-Methionine and
N-Acetyl-D-Methionine

Separation

L-Methionine N-Acetyl-D-Methionine

Acid Hydrolysis

D-Methionine

Click to download full resolution via product page

Caption: Workflow for the Enzymatic Resolution of DL-Methionine.
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Caption: Early 20th Century Conceptual Understanding of Methionine's Metabolic Role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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